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Compound of Interest

Compound Name: N,N,2-Trimethyl-5-nitroaniline

CAS No.: 36714-84-8

Cat. No.: B3051871

Get Quote

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

In the landscape of synthetic organic chemistry, substituted nitroanilines are foundational

building blocks, prized for their versatile reactivity. This guide provides a detailed exploration of

N,N,2-Trimethyl-5-nitroaniline and its closely related, industrially significant analogue, 2-

Methyl-5-nitroaniline. While both molecules share a core structure, the nature of the amine—

tertiary versus primary—dictates starkly different synthetic pathways and applications.

This document begins by characterizing N,N,2-Trimethyl-5-nitroaniline, acknowledging the

specific but limited data available for this tertiary amine. It then pivots to a comprehensive

examination of 2-Methyl-5-nitroaniline, a widely used primary amine intermediate, particularly in

the synthesis of azo dyes and other complex molecules. This dual approach is designed to

provide clarity on the specified topic while delivering a robust, field-proven guide on the likely

compound of interest for most industrial and research applications.
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Part 1: Characterization of N,N,2-Trimethyl-5-
nitroaniline
N,N,2-Trimethyl-5-nitroaniline is an organic compound featuring a nitro group at the 5-

position and three methyl groups: one on the aromatic ring at the 2-position and two on the

nitrogen atom.[1] Its tertiary amine structure is a critical determinant of its chemical behavior,

precluding it from undergoing the classical diazotization reactions that are characteristic of

primary aromatic amines.

Property Value Source(s)

Molecular Formula C₉H₁₂N₂O₂ [1]

Molecular Weight 180.20 g/mol [1]

Appearance Vibrant yellow solid [1]

Key Functional Groups
Tertiary Aromatic Amine, Nitro

Group
[1]

Reactivity Descriptor
Moderate chemical hardness

(~1.69 eV)
[1]

Electrophilicity Index
~4.2-4.8 eV; prone to

nucleophilic attack
[1]

Synthetic Pathways and Reactivity
The synthesis of N,N,2-Trimethyl-5-nitroaniline typically involves a multi-step process. A

common conceptual route would be the nitration of a suitable aniline precursor, followed by

methylation of the amine and/or methyl-substituted ring.[1]

Key chemical transformations involving this intermediate include:

Reduction of the Nitro Group: The nitro group can be readily reduced to a primary amine

using standard reducing agents like iron in acidic media or catalytic hydrogenation.[1] This

transformation yields N¹,N¹,2-trimethylbenzene-1,4-diamine, a diamine derivative.
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Further Nitration: The existing substituents on the aromatic ring direct the position of any

subsequent electrophilic substitution, such as additional nitration reactions.[1]

The workflow for its primary reduction is straightforward.

N,N,2-Trimethyl-5-nitroaniline

Reduction
(e.g., Fe/HCl or H₂, Pd/C)

N¹,N¹,2-Trimethylbenzene-1,4-diamine

Click to download full resolution via product page

Caption: Reduction of N,N,2-Trimethyl-5-nitroaniline to its corresponding diamine.

Part 2: 2-Methyl-5-nitroaniline: The Workhorse
Intermediate
2-Methyl-5-nitroaniline (also known as 5-nitro-o-toluidine or Fast Scarlet G Base) is a vastly

more common and versatile chemical intermediate.[2][3] Its utility stems from the presence of a

primary aromatic amine, which is the key functional group for diazotization—the gateway to the

vast world of azo chemistry.[3][4]
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Property Value Source(s)

CAS Number 99-55-8 [5][6]

Molecular Formula C₇H₈N₂O₂ [2][7][8]

Molecular Weight 152.15 g/mol [6][7][8]

Appearance
Golden to bright yellow or

orange crystalline solid/powder
[2][7]

Melting Point 103–107 °C [6][7]

Solubility

Insoluble in water; Soluble in

alcohol, ether, and polar

organic solvents

[2][7]

Core Application: Synthesis of Azo Dyes and Pigments
The primary industrial application of 2-Methyl-5-nitroaniline is as a diazo component in the

manufacture of azo dyes and pigments.[3][4] These colorants are ubiquitous in the textile, ink,

and polymer industries. The synthesis is a robust, two-stage process.[9]

Causality of the Experimental Choices:

Diazotization: The primary amine of 2-Methyl-5-nitroaniline is converted to a highly reactive

diazonium salt. This reaction is performed in a strong acid (like HCl) to generate the

necessary nitrous acid (HNO₂) in situ from sodium nitrite.[3] Critically, the reaction must be

maintained at low temperatures (0–5 °C) because diazonium salts are unstable and can

decompose violently or undergo unwanted side reactions at higher temperatures.

Azo Coupling: The resulting electrophilic diazonium salt is immediately reacted with an

electron-rich coupling component (e.g., a phenol or another aniline derivative like 2-

Naphthol).[3] This electrophilic aromatic substitution reaction forms the stable, highly colored

azo compound (R-N=N-R').
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Stage 1: Diazotization

Stage 2: Azo Coupling

2-Methyl-5-nitroaniline

NaNO₂ + HCl (aq)
0-5 °C

Diazonium Salt Solution
(Highly Reactive Intermediate)

Coupling Component
(e.g., 2-Naphthol in NaOH)

Slow Addition
with Vigorous Stirring

Azo Dye Precipitate

Click to download full resolution via product page

Caption: General workflow for synthesizing an azo dye from 2-Methyl-5-nitroaniline.

Detailed Protocol: Synthesis of an Azo Dye from 2-
Methyl-5-nitroaniline and 2-Naphthol
This protocol provides a self-validating system for the synthesis of a vibrant red azo dye.

Checkpoints are included to ensure reaction completion and safety.

Materials & Reagents:

2-Methyl-5-nitroaniline (5 mmol)

Concentrated Hydrochloric Acid (HCl, 5 mL)

Sodium Nitrite (NaNO₂, 5.5 mmol)

2-Naphthol (5.1 mmol)

Sodium Hydroxide (NaOH)
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Deionized Water

Ice

Equipment:

Beakers (100 mL, 250 mL)

Magnetic stirrer and stir bar

Ice-water baths

Büchner funnel and vacuum flask

Glass stirring rod

Starch-iodide paper

Procedure:

Part A: Preparation of the Diazonium Salt Solution

In a 100 mL beaker, combine 5 mmol of 2-Methyl-5-nitroaniline with 5 mL of concentrated

HCl and 10 mL of deionized water.[3]

Stir the mixture until the amine is fully dissolved, forming the hydrochloride salt.

Place the beaker in an ice-water bath and cool the solution to between 0 and 5 °C. Causality:

This low temperature is critical for the stability of the diazonium salt to be formed.[3]

In a separate small beaker, dissolve 5.5 mmol of sodium nitrite in 10 mL of cold deionized

water.[3]

Slowly add the sodium nitrite solution dropwise to the cold, stirring amine solution. Maintain

the temperature below 5 °C throughout the addition. The reaction is exothermic.

After the addition is complete, continue stirring in the ice bath for 15-30 minutes. The solution

should become clear and yellowish.[10]
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Part B: Preparation of the Coupling Agent Solution

In a 250 mL beaker, dissolve 5.1 mmol of 2-Naphthol in 20 mL of a 10% aqueous sodium

hydroxide solution.[3]

Stir until a clear solution is obtained and cool it in a separate ice-water bath. Causality: The

basic solution deprotonates the hydroxyl group of the naphthol, making the aromatic ring

more electron-rich and thus more reactive towards the electrophilic diazonium salt.

Part C: Azo Coupling Reaction & Work-up

While stirring the 2-Naphthol solution vigorously, slowly add the cold diazonium salt solution

prepared in Part A.[3]

A brightly colored precipitate of the azo dye should form immediately.[3]

Continue stirring the mixture in the ice bath for another 30 minutes to ensure the reaction

proceeds to completion.[3]

Self-Validation Checkpoint: To confirm the complete consumption of the diazonium salt, spot

a drop of the reaction supernatant onto starch-iodide paper. The absence of a blue-black

color indicates that no excess nitrous acid (and therefore no unreacted diazonium salt)

remains. If the test is positive, continue stirring.

Collect the solid dye product by vacuum filtration using a Büchner funnel.[3]

Wash the filter cake with several portions of cold deionized water to remove any inorganic

salts and unreacted starting materials.

Dry the purified product in a desiccator or a low-temperature vacuum oven.

Other Synthetic Applications
Beyond dyes, 2-Methyl-5-nitroaniline is a precursor for other valuable molecules.

Pharmaceutical and Agrochemical Building Block: The structure is a component of more

complex molecules in the pharmaceutical and agrochemical industries.[2][7] For instance,
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the reduction of the nitro group to an amine yields 2-methyl-1,4-benzenediamine, a useful

diamine intermediate for polymerization or further functionalization.

Synthesis of Heterocycles: The functional groups on 2-Methyl-5-nitroaniline can be

manipulated to synthesize heterocyclic compounds like benzimidazoles, which are important

scaffolds in medicinal chemistry.[11]

Part 3: Safety and Handling
Substituted nitroanilines require careful handling due to their toxicity profile.

Hazard Class Category Hazard Statement

Acute Toxicity (Oral, Dermal,

Inhalation)
Category 3

H301, H311, H331: Toxic if

swallowed, in contact with skin,

or if inhaled.

Carcinogenicity Category 2
H351: Suspected of causing

cancer.

Chronic Aquatic Hazard Category 3
H412: Harmful to aquatic life

with long lasting effects.

(Data compiled from sources[5][6][7])

Handling and Storage:

Always work in a well-ventilated fume hood and wear appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat.[7]

Avoid breathing dust and creating aerosols.[12]

Store in a cool, dry, well-ventilated area away from heat and strong oxidizing agents.[7] Keep

containers tightly closed and store in a locked cabinet.[7]

First Aid: In case of skin contact, wash immediately with plenty of water.[7] If inhaled, move

to fresh air.[7] If swallowed, call a poison control center or doctor immediately.[7][12]
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Conclusion
N,N,2-Trimethyl-5-nitroaniline and 2-Methyl-5-nitroaniline exemplify how subtle structural

modifications dramatically alter chemical utility. While the former serves as an intermediate for

reactions like nitro group reduction, its tertiary amine limits its synthetic scope. In contrast, the

primary amine of 2-Methyl-5-nitroaniline makes it an indispensable precursor in the chemical

industry, particularly for the synthesis of a wide spectrum of azo colorants via robust and well-

understood diazotization and coupling reactions. For researchers and developers,

understanding the distinct reactivity of these analogues is paramount for the successful design

and execution of synthetic strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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